Cas no 1447958-19-1 (1-Pyridin-4-yl-pyrrolidine-3-carbaldehyde)

• Product Name: 1-Pyridin-4-yl-pyrrolidine-3-carbaldehyde
• CAS No: 1447958-19-1
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5180300
• Update Time: 2026-03-05

1-Pyridin-4-yl-pyrrolidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Pyridin-4-yl-pyrrolidine-3-carbaldehyde
• 3-Pyrrolidinecarboxaldehyde, 1-(4-pyridinyl)-

• Inchi： 1S/C10H12N2O/c13-8-9-3-6-12(7-9)10-1-4-11-5-2-10/h1-2,4-5,8-9H,3,6-7H2
• InChI Key： GQWIPHYVZNBAPK-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=CC=2)CCC(C=O)C1

Additional information on 1-Pyridin-4-yl-pyrrolidine-3-carbaldehyde

Introduction to 1-Pyridin-4-yl-pyrrolidine-3-carbaldehyde (CAS No. 1447958-19-1)

1-Pyridin-4-yl-pyrrolidine-3-carbaldehyde is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a pyridine ring with a pyrrolidine moiety, terminated with an aldehyde functional group. This molecular architecture not only imparts distinct chemical properties but also opens up a myriad of possibilities in drug discovery and development. The compound, identified by its CAS number 1447958-19-1, has garnered attention due to its potential applications in the synthesis of bioactive molecules, particularly in the context of modern medicinal chemistry.

The structural composition of 1-Pyridin-4-yl-pyrrolidine-3-carbaldehyde makes it a versatile intermediate in organic synthesis. The presence of the pyridine ring enhances its interaction with biological targets, while the pyrrolidine core provides stability and functional diversity. The aldehyde group at the 3-position serves as a reactive site for further derivatization, enabling the construction of more complex molecules. These features collectively make it a valuable building block for the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring heterocyclic compounds for their pharmacological potential. Heterocycles, such as those found in 1-Pyridin-4-yl-pyrrolidine-3-carbaldehyde, are known to exhibit a wide range of biological activities due to their ability to mimic natural products and interact with biological macromolecules. The compound’s dual functionality—combining the electron-deficient pyridine ring with the nucleophilic pyrrolidine—makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 1-Pyridin-4-yl-pyrrolidine-3-carbaldehyde is its role in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in metabolic disorders, offering promising leads for developing new treatments. The aldehyde group allows for easy conjugation with other functional groups, enabling the creation of prodrugs or bioconjugates that can enhance delivery and bioavailability.

Recent advancements in computational chemistry have further highlighted the potential of 1-Pyridin-4-yl-pyrrolidine-3-carbaldehyde as a pharmacophore. Molecular modeling studies have demonstrated that this compound can effectively bind to specific pockets on target proteins, suggesting its utility in designing drugs with high specificity. These computational insights have guided experimental efforts, leading to the identification of novel analogs with improved pharmacokinetic profiles.

The pharmaceutical industry has been particularly interested in leveraging heterocyclic compounds like 1-Pyridin-4-yl-pyrrolidine-3-carbaldehyde for their role in modulating neurological disorders. The pyridine and pyrrolidine moieties are known to interact with neurotransmitter receptors and ion channels, making them ideal candidates for drugs targeting conditions such as epilepsy, depression, and neurodegenerative diseases. Preliminary studies have shown that certain derivatives exhibit significant therapeutic effects in preclinical models.

Moreover, the synthetic versatility of 1-Pyridin-4-yl-pyrrolidine-3-carbaldehyde extends beyond pharmaceutical applications. It has been utilized in materials science for developing organic semiconductors and catalysts. The compound’s ability to participate in various chemical reactions, including condensation and oxidation processes, makes it a valuable precursor for synthesizing polymers and functional materials.

The growing body of research on 1-Pyridin-4-yl-pyrrolidine-3-carbaldehyde underscores its importance as a key intermediate in modern chemistry. As our understanding of molecular interactions deepens, so does the potential for this compound to contribute to groundbreaking discoveries. Whether through traditional synthetic methods or cutting-edge computational approaches, its role in advancing scientific knowledge remains indispensable.

In conclusion, 1-Pyridin-4-yl-pyrrolidine-3-carbaldehyde (CAS No. 1447958-19-1) stands as a testament to the power of heterocyclic chemistry in driving innovation across multiple disciplines. Its unique structure and reactivity make it an invaluable asset for researchers aiming to develop novel therapeutics and materials. As science continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of chemical research and applications.